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Compound of Interest

Compound Name: 1-Butylcyclobutanol

Cat. No.: B13815066

Essential Safety and Handling Guide for 1-
Butylcyclobutanol

This guide provides immediate safety, handling, and disposal information for 1-
Butylcyclobutanol (CAS No. 20434-34-8). The content herein is compiled from available
chemical data and safety protocols for structurally similar compounds, offering a robust
framework for safe laboratory practices.

Chemical Identification and Properties

A summary of the known physical and chemical properties of 1-Butylcyclobutanol is
presented below. Limited safety data is available for this specific compound; therefore, caution
is advised, and handling should proceed based on the properties of similar flammable alcohols.
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Property Value Source
CAS Number 20434-34-8 [1][2][3]
Molecular Formula CsH160 [11[2][3]
Molecular Weight 128.21 g/mol [11[2]
Boiling Point 175 °C (at 751 Torr) [2]
Density 0.8721 g/cm3 [2]
Acidity (pKa) 15.38 + 0.20 (Predicted) [2]

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for 1-Butylcyclobutanol, the

following PPE recommendations are based on best practices for handling flammable liquid

alcohols, such as Cyclobutanol and 1-Butanol.[4][5][6]

Protection Type

Recommended Equipment

Eye and Face

Chemical safety goggles or a face shield are

mandatory to protect against splashes.

Hand Protection

Chemically resistant gloves, such as nitrile or
butyl rubber, should be worn. Inspect gloves for
any signs of degradation or puncture before

use.

Body Protection

A flame-retardant lab coat or chemical-resistant
apron should be worn over personal clothing. In
cases of significant exposure risk, a full

chemical suit may be necessary.

Respiratory

Work should be conducted in a well-ventilated
area or under a chemical fume hood. If
ventilation is inadequate or if there is a risk of
aerosolization, a respirator with an organic

vapor cartridge is required.
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Handling and Storage Procedures

Safe handling and storage are critical to preventing accidents and ensuring the integrity of the
chemical.

Handling:

Always handle 1-Butylcyclobutanol in a well-ventilated area, preferably within a chemical
fume hood.

» Keep the compound away from heat, sparks, and open flames, as it is expected to be a
flammable liquid.[4][6]

» Use non-sparking tools and equipment to minimize the risk of ignition.[4][6]
e Ground all containers and transfer equipment to prevent the buildup of static electricity.[4][6]

e Avoid direct contact with skin and eyes, and prevent inhalation of vapors.

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.
Storage:
« Store in a tightly sealed, properly labeled container.

e Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[4]

e The storage area should be designated for flammable liquids.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ]
artificial respiration and seek urgent medical

attention.

Immediately remove all contaminated clothing.
Wash the affected skin area with copious

Skin Contact amounts of soap and water for at least 15
minutes. Seek medical advice if irritation

develops or persists.[4][6]

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

Eye Contact eyelids. Remove contact lenses if present and
easy to do so. Seek immediate medical
attention.[4][6]

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and
Ingestion have them drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[4][6]

Spill Response:

e Evacuate all non-essential personnel from the spill area.
e Eliminate all sources of ignition.

o Wear the appropriate PPE as outlined in Section 2.

o For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite) and place
it in a sealed container for disposal.

o For larger spills, contain the spill and prevent it from entering drains or waterways.

o Ventilate the area and wash the spill site after the material has been collected.
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Disposal Plan

All waste materials, including contaminated PPE and spill cleanup materials, must be treated
as hazardous waste.

Collect all 1-Butylcyclobutanol waste in a designated, labeled, and sealed container.

Dispose of the chemical waste through a licensed professional waste disposal service.

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Operational Workflow for Handling 1-
Butylcyclobutanol

The following diagram illustrates the standard operating procedure for working with 1-
Butylcyclobutanol, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 1-Butylcyclobutanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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